Dehydroagastol
Dehydroagastol
Brand Name:
Vulcanchem
CAS No.:
142182-52-3
VCID:
VC21123333
InChI:
InChI=1S/C21H26O4/c1-10(2)15-18(23)16-14(22)9-13-12(4)11(3)7-8-21(13,5)17(16)19(24)20(15)25-6/h11,13,23-24H,1,4,7-9H2,2-3,5-6H3/t11-,13-,21-/m0/s1
SMILES:
CC1CCC2(C(C1=C)CC(=O)C3=C2C(=C(C(=C3O)C(=C)C)OC)O)C
Molecular Formula:
C21H26O4
Molecular Weight:
342.4 g/mol
Dehydroagastol
CAS No.: 142182-52-3
Cat. No.: VC21123333
Molecular Formula: C21H26O4
Molecular Weight: 342.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 142182-52-3 |
|---|---|
| Molecular Formula | C21H26O4 |
| Molecular Weight | 342.4 g/mol |
| IUPAC Name | (2S,4aS,10aS)-5,8-dihydroxy-6-methoxy-2,4a-dimethyl-1-methylidene-7-prop-1-en-2-yl-3,4,10,10a-tetrahydro-2H-phenanthren-9-one |
| Standard InChI | InChI=1S/C21H26O4/c1-10(2)15-18(23)16-14(22)9-13-12(4)11(3)7-8-21(13,5)17(16)19(24)20(15)25-6/h11,13,23-24H,1,4,7-9H2,2-3,5-6H3/t11-,13-,21-/m0/s1 |
| Standard InChI Key | YAYJIXJFUFMWFD-KDKPCJNHSA-N |
| Isomeric SMILES | C[C@H]1CC[C@]2([C@H](C1=C)CC(=O)C3=C2C(=C(C(=C3O)C(=C)C)OC)O)C |
| SMILES | CC1CCC2(C(C1=C)CC(=O)C3=C2C(=C(C(=C3O)C(=C)C)OC)O)C |
| Canonical SMILES | CC1CCC2(C(C1=C)CC(=O)C3=C2C(=C(C(=C3O)C(=C)C)OC)O)C |
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